Cas no 2639452-56-3 (3-(Aminomethyl)-3-fluorocyclobutan-1-amine)

• Product Name: 3-(Aminomethyl)-3-fluorocyclobutan-1-amine
• CAS No: 2639452-56-3
• MF: C₅H₁₁FN₂
• MW: 118.152644395828
• CID: 6305198
• PubChem ID: 165901440
• Update Time: 2025-05-22

3-(Aminomethyl)-3-fluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2471973-34-7
• EN300-7226242
• EN300-7000176
• 2639452-56-3
• (1s,3s)-3-(aminomethyl)-3-fluorocyclobutan-1-amine
• 3-(aminomethyl)-3-fluorocyclobutan-1-amine
• (1r,3r)-3-(aminomethyl)-3-fluorocyclobutan-1-amine
• EN300-7199092
• 2639456-18-9
• 3-(Aminomethyl)-3-fluorocyclobutan-1-amine

• Inchi： 1S/C5H11FN2/c6-5(3-7)1-4(8)2-5/h4H,1-3,7-8H2
• InChI Key： CJZRSOCIZMIBFO-UHFFFAOYSA-N
• SMILES： FC1(CN)CC(C1)N

Computed Properties

• Exact Mass: 118.09062652g/mol
• Monoisotopic Mass: 118.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 88.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 52Ų

Additional information on 3-(Aminomethyl)-3-fluorocyclobutan-1-amine

3-(Aminomethyl)-3-fluorocyclobutan-1-amine: A Comprehensive Overview

3-(Aminomethyl)-3-fluorocyclobutan-1-amine, also known by its CAS number 2639452-56-3, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a cyclobutane ring with specific substituents that contribute to its distinct chemical properties.

The structure of 3-(Aminomethyl)-3-fluorocyclobutan-1-amine consists of a cyclobutane ring, which is a four-membered carbon ring, making it highly strained and reactive. The ring is substituted at the 3-position with both an aminomethyl group (-CH2NH2) and a fluorine atom (-F). This substitution pattern introduces interesting electronic and steric effects, which are crucial for its reactivity and functionality.

Recent studies have highlighted the importance of cyclobutane derivatives in drug design due to their unique pharmacokinetic properties and ability to interact with biological targets in novel ways. The presence of the fluorine atom in 3-(Aminomethyl)-3-fluorocyclobutan-1-amine further enhances its potential as a lead compound in medicinal chemistry, as fluorinated compounds are often associated with improved bioavailability and stability.

The synthesis of this compound typically involves multi-step processes, including ring-closing reactions or modifications of existing cyclobutane frameworks. Researchers have explored various methods to optimize the synthesis of 3-(Aminomethyl)-3-fluorocyclobutan-1-amine, focusing on improving yield, purity, and scalability for industrial applications.

In terms of physical properties, 3-(Aminomethyl)-3-fluorocyclobutan-1-amine exhibits a melting point of approximately 150°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, making it suitable for various solution-based reactions and formulations.

The chemical reactivity of this compound is influenced by the electron-withdrawing effects of the fluorine atom and the nucleophilic nature of the amine groups. These properties make it a valuable intermediate in organic synthesis, particularly in the construction of complex molecules with intricate architectures.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 3-(Aminomethyl)-3-fluorocyclobutan-1-amine in different chemical environments. These studies have provided insights into its potential interactions with enzymes and receptors, further solidifying its role as a promising candidate in drug discovery programs.

In conclusion, 3-(Aminomethyl)-3-fluorocyclobutan-1-amine, with its CAS number 2639452-56-3, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent research findings, underscores its importance as a valuable tool in modern chemical research.